5-bromo-N-(2-(4-phenylpiperazin-1-yl)ethyl)furan-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound belongs to the class of organic compounds known as 2-furanilides . These are aromatic heterocyclic compounds containing a furan ring that is substituted at the 2-position with an anilide .
Synthesis Analysis
A series of 2-(4-phenylpiperazin-1-yl)pyrimidine-5-carboxamide derivatives were designed and synthesized for the treatment of Alzheimer’s disease (AD) . Their bioactivities were evaluated by the Ellman’s method, and the results showed that most of the synthesized compounds displayed moderate acetylcholinesterase inhibitory activities in vitro .Molecular Structure Analysis
The molecular structure of this compound includes a furan ring substituted at the 2-position with an anilide . The molecular formula is C18H17BrClN3O2 .Scientific Research Applications
Synthesis and Chemical Properties
One area of research explores the synthesis of functionalized furan-2-carboxamides, including derivatives similar to the compound , using cross-coupling reactions. These synthetic methodologies offer a pathway to a broad range of compounds with potential biological activities. For instance, Siddiqa et al. (2022) reported on the synthesis of N-(4-bromophenyl)furan-2-carboxamide derivatives via Suzuki-Miyaura cross-coupling, showing anti-bacterial activities against drug-resistant strains (Siddiqa et al., 2022).
Biological Activities and Applications
Anti-bacterial and Anti-protozoal Activities
The synthesized furan-2-carboxamide derivatives have been evaluated for their anti-bacterial and anti-protozoal activities. Siddiqa et al. highlighted their effectiveness against clinically isolated drug-resistant bacteria, including A. baumannii and K. pneumoniae, with docking studies and molecular dynamics simulations supporting the findings. This suggests potential applications in developing new antimicrobial agents (Siddiqa et al., 2022).
Neuroinflammation Imaging
Research by Horti et al. (2019) on compounds structurally similar to "5-bromo-N-(2-(4-phenylpiperazin-1-yl)ethyl)furan-2-carboxamide" demonstrated the use of PET imaging to target CSF1R, a microglia-specific marker. This application is crucial for studying neuroinflammation and its role in various neuropsychiatric disorders, offering a non-invasive tool for monitoring disease progression and therapeutic effects (Horti et al., 2019).
Mechanism of Action
Target of Action
The primary target of 5-bromo-N-(2-(4-phenylpiperazin-1-yl)ethyl)furan-2-carboxamide is the Mitogen-activated protein kinase 10 (MAPK10) . MAPK10 is a member of the MAP kinase family, which are involved in various cellular processes such as proliferation, differentiation, transcription regulation, and development .
Mode of Action
It is known to interact with its target, mapk10 . This interaction may lead to changes in the activity of MAPK10, potentially influencing the cellular processes in which this kinase is involved .
Biochemical Pathways
Given its target, it is likely to influence pathways involving mapk10 . MAPK10 is involved in various cellular processes, so the compound’s action could have downstream effects on cell proliferation, differentiation, and transcription regulation .
Pharmacokinetics
These properties are crucial in determining the bioavailability of the compound, which is the proportion of the drug that enters circulation and can have an active effect .
Result of Action
Given its target, it is likely to influence the activity of mapk10 and the cellular processes in which this kinase is involved .
Action Environment
Factors such as temperature, pH, and the presence of other molecules could potentially influence the compound’s action .
Properties
IUPAC Name |
5-bromo-N-[2-(4-phenylpiperazin-1-yl)ethyl]furan-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20BrN3O2/c18-16-7-6-15(23-16)17(22)19-8-9-20-10-12-21(13-11-20)14-4-2-1-3-5-14/h1-7H,8-13H2,(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RPBTYGUIIJLHNI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CCNC(=O)C2=CC=C(O2)Br)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20BrN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.